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Compound of Interest

4-Amino-3-
Compound Name: , o
(trifluoromethyl)benzonitrile

Cat. No.: B032727

For Researchers, Scientists, and Drug Development Professionals

Compound Identification and Properties

4-Cyano-2-(trifluoromethyl)aniline, also known as 4-Amino-2-(trifluoromethyl)benzonitrile, is a
key intermediate in the synthesis of various pharmaceutical compounds, most notably the
nonsteroidal antiandrogen, Bicalutamide.[1] Its unique structure, featuring cyano,
trifluoromethyl, and aniline moieties, makes it a versatile building block in medicinal chemistry.

Table 1: Physical and Chemical Properties of 4-Cyano-2-(trifluoromethyl)aniline
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Property Value Reference
CAS Number 654-70-6 [21[3114]
Molecular Formula CsHsFsN:2 [2][4]
Molecular Weight 186.13 g/mol [2][3]
Appearance White to off-white powder/solid  [4]
Melting Point 141-145 °C [4]
4-amino-2-
IUPAC Name ) . [2][3]
(trifluoromethyl)benzonitrile
5-Amino-2-
cyanobenzotrifluoride,
Synonyms [1112][3]

Bicalutamide

Aminobenzonitrile

Hazard Identification and Safety Precautions

This compound is classified as hazardous and requires strict safety protocols. The Globally

Harmonized System (GHS) classification indicates significant toxicity.

Table 2: GHS Hazard Classification
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Category Information Reference(s)
) GHSO06: Toxic GHSO7:
Pictograms ] [1]
Exclamation Mark
Signal Word Danger [1]

Hazard Statements

H301: Toxic if swallowed.
H311: Toxic in contact with
skin. H330: Fatal if inhaled.
H315: Causes skin irritation.
H317: May cause an allergic
skin reaction. H319: Causes
serious eye irritation. H335:
May cause respiratory
irritation. H373: May cause
damage to organs through
prolonged or repeated

exposure.

[1](51(6]

Precautionary Statements

P260, P262, P270, P280,
P301+P310, P302+P352,
P304+P340,
P305+P351+P338,
P403+P233, P405, P501

[1](7]

Due to the hazards, appropriate Personal Protective Equipment (PPE) is mandatory when

handling this compound.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Hand Protection Chemical-resistant gloves (e.qg., Nitrile rubber).

Safety glasses with side-shields or chemical
Eye/Face Protection goggles. Face shield if there is a risk of

splashing.[7]

Protective lab coat. Ensure no skin is exposed.

Skin/Body Protection
[51[7]

Use only in a well-ventilated area, preferably a
) ) chemical fume hood. If dust or aerosols are
Respiratory Protection
generated, use a NIOSH/MSHA approved

respirator.[5]

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to ensure personnel safety and
maintain the integrity of the compound.

Protocol for Safe Handling

» Preparation: Before handling, ensure the chemical fume hood is operational. Clear the
workspace of any unnecessary items. Verify that an eyewash station and safety shower are
accessible.[7]

e Donning PPE: Wear all PPE as specified in Table 3.

» Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to
minimize inhalation exposure.[8] Avoid creating dust.[8]

e During Use: Keep the container tightly closed when not in use.[7][9] Avoid contact with skin,
eyes, and clothing.[7] Do not eat, drink, or smoke in the handling area.

» Post-Handling: After handling, wash hands and any exposed skin thoroughly.[7][10] Clean
the work area to remove any residual contamination.
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o Decontamination: Decontaminate all equipment used. Remove and dispose of contaminated
PPE in a designated waste container.

Protocol for Storage

o Container: Store in the original, tightly-closed container.[7][9]

e Location: Keep in a cool, dry, and well-ventilated area designated for toxic chemicals.[7][9]
The storage area should be locked and accessible only to authorized personnel.[7]

e Incompatibilities: Store away from incompatible materials such as strong acids and oxidizing
agents.[5]

« Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[5]
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Caption: General workflow for handling 4-Cyano-2-(trifluoromethyl)aniline.
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Emergency and First Aid Procedures

Immediate and appropriate action is crucial in the event of an exposure.

Protocol for Accidental Exposure

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops,
provide artificial respiration. Seek immediate medical attention.[7]

o Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area
with plenty of soap and water for at least 15 minutes. Call a physician immediately.[7]

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for several minutes,
holding the eyelids open.[7][10] Remove contact lenses if present and easy to do so.
Continue rinsing. Call an ophthalmologist immediately.

¢ Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison
center or doctor immediately.[5]

Protocol for Spills

e Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated, but avoid breathing vapors or dust.

o Contain: Prevent the spill from spreading or entering drains.

o Absorb: For small spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

o Collect: Carefully sweep or vacuum the absorbed material and place it into a suitable,
labeled container for disposal.[7]

o Decontaminate: Clean the spill area thoroughly with a suitable decontaminating agent.

e Report: Report the incident to the appropriate safety officer.
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Caption: Logical flow for emergency response to personnel exposure.

Application in Chemical Synthesis

This compound is a valuable precursor in drug development. A common application is its use in

amide coupling reactions to form more complex molecules. It serves as the starting material for

Bicalutamide, where it is reacted with a suitable acyl chloride.[1][11]

Representative Protocol: Acylation of 4-Cyano-2-

(trifluoromethyl)aniline

This protocol is a representative example of an amide bond formation reaction, a fundamental

step in many drug synthesis pathways.

¢ Reaction Setup: In a chemical fume hood, add 4-Cyano-2-(trifluoromethyl)aniline (1.0 eq)

and a suitable aprotic solvent (e.g., Tetrahydrofuran) to a dry, nitrogen-flushed round-bottom

flask equipped with a magnetic stir bar.
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e Cooling: Cool the solution to 0 °C using an ice-water bath.

e Base Addition: Add a non-nucleophilic base (e.g., triethylamine, 1.2 eq) to the stirred
solution.

o Acyl Chloride Addition: Slowly add the desired acyl chloride (1.1 eq) dropwise to the reaction
mixture, maintaining the temperature at 0 °C.

e Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until
TLC/LC-MS analysis indicates the consumption of the starting material.

o Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel
and extract the product with an organic solvent (e.g., ethyl acetate).

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. Purify the crude product via column
chromatography or recrystallization to yield the desired N-acylated product.

Amide Coupling

4-Cyano-2-(trifluoromethyl)aniline (Base, Solvent)

N-Acylated Intermediate Further Steps...

I

|
FTTT T m (Bicalutamide Precursor) I (e.g., Sulfonylation, Oxidation)
+ Acyl Chloride L

I
I
(e.g., from 2,3-dihydroxy- i
2-methylpropionic acid) 1

=

Click to download full resolution via product page

Caption: Simplified reaction pathway showing a key use of the title compound.

Waste Disposal

All waste containing 4-Cyano-2-(trifluoromethyl)aniline must be treated as hazardous.

o Segregation: Collect all waste materials (residual chemical, contaminated PPE, absorbent
materials) in a dedicated, clearly labeled, and sealed hazardous waste container.

o Disposal: Dispose of the waste container through an approved hazardous waste disposal
service, in accordance with all local, state, and federal regulations.[7] Do not dispose of it in
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regular trash or down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Cyano-3-(trifluoromethyl)aniline - Wikipedia [en.wikipedia.org]

2. 4-cyano-3-(trifluoromethyl)aniline | Drug Information, Uses, Side Effects, Pharma
intermediate Chemistry | PharmaCompass.com [pharmacompass.com]

3. 4-Amino-2-(trifluoromethyl)benzonitrile | CBH5F3N2 | CID 522170 - PubChem
[pubchem.ncbi.nim.nih.gov]

. 654-70-6 | 4-Cyano-3-trifluoromethylaniline - Capot Chemical [capotchem.com]
. fishersci.com [fishersci.com]

. assets.thermofisher.com [assets.thermofisher.com]

. aksci.com [aksci.com]

. chemicalbook.com [chemicalbook.com]

© 00 N o o b

. synquestlabs.com [synquestlabs.com]
10. fr.cpachem.com [fr.cpachem.com]
11. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

To cite this document: BenchChem. [Application Notes and Protocols for 4-Cyano-2-
(trifluoromethyl)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032727#handling-and-storage-procedures-for-4-
cyano-2-trifluoromethyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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